4-hydroxybenzaldehyde [4-(4-methylphenyl)-6-phenyl-2-pyrimidinyl]hydrazone

• IUPAC Name: 4-[(E)-[[4-(4-methylphenyl)-6-phenylpyrimidin-2-yl]hydrazinylidene]methyl]phenol
• InChI: InChI=1S/C24H20N4O/c1-17-7-11-20(12-8-17)23-15-22(19-5-3-2-4-6-19)26-24(27-23)28-25-16-18-9-13-21(29)14-10-18/h2-16,29H,1H3,(H,26,27,28)/b25-16+
• InChI Key: YTVOBPGWBIWTKL-PCLIKHOPSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=NC(=C2)C3=CC=CC=C3)NN=CC4=CC=C(C=C4)O
• Isomeric SMILES: CC1=CC=C(C=C1)C2=NC(=NC(=C2)C3=CC=CC=C3)N/N=C/C4=CC=C(C=C4)O
• Molecular Formula: C24H20N4O
• Molecular Weight: 380.4 g/mol

Description

4-hydroxybenzaldehyde [4-(4-methylphenyl)-6-phenyl-2-pyrimidinyl]hydrazone is a chemical compound that has garnered significant attention from the scientific community due to its potential applications in various fields, including medicine and biochemistry. This compound is a hydrazone derivative of 4-hydroxybenzaldehyde, which is synthesized using a specific method.

Mechanism of Action

The mechanism of action of 4-hydroxybenzaldehyde [4-(4-methylphenyl)-6-phenyl-2-pyrimidinyl]hydrazone is not fully understood. However, it is believed that the compound exerts its antioxidant effects by scavenging free radicals and inhibiting lipid peroxidation.
Biochemical and Physiological Effects:
Studies have shown that this compound has significant biochemical and physiological effects. In vitro studies have demonstrated that the compound exhibits potent antioxidant activity and inhibits lipid peroxidation. In vivo studies have shown that the compound has anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-hydroxybenzaldehyde [4-(4-methylphenyl)-6-phenyl-2-pyrimidinyl]hydrazone in lab experiments is its potent antioxidant activity, which makes it a potential candidate for the treatment of oxidative stress-related diseases. However, one of the limitations of using this compound is its relatively high cost, which may limit its use in some experiments.

Future Directions

There are several potential future directions for research on 4-hydroxybenzaldehyde [4-(4-methylphenyl)-6-phenyl-2-pyrimidinyl]hydrazone. One direction is to further investigate the mechanism of action of the compound and its potential applications in the treatment of oxidative stress-related diseases. Another direction is to explore the use of this compound in the development of new drugs for the treatment of various diseases. Additionally, future research could focus on the synthesis of analogs of this compound with improved properties and lower cost.

Synthesis Methods

The synthesis of 4-hydroxybenzaldehyde [4-(4-methylphenyl)-6-phenyl-2-pyrimidinyl]hydrazone involves the reaction of 4-hydroxybenzaldehyde and 4-(4-methylphenyl)-6-phenyl-2-pyrimidinyl)hydrazinecarboxamide in the presence of a suitable catalyst. The reaction takes place under mild conditions and results in the formation of the desired product with high yield and purity.

Scientific Research Applications

4-hydroxybenzaldehyde [4-(4-methylphenyl)-6-phenyl-2-pyrimidinyl]hydrazone has been extensively studied for its potential applications in various fields of science. In biochemistry, this compound has been shown to exhibit significant antioxidant properties, making it a potential candidate for the treatment of oxidative stress-related diseases.